Cas no 88753-54-2 (Pyridine,3-nitro-2-(propylthio)-)

Pyridine,3-nitro-2-(propylthio)- structure
88753-54-2 structure
Product Name:Pyridine,3-nitro-2-(propylthio)-
CAS No:88753-54-2
MF:C8H10N2O2S
MW:198.242200374603
CID:710076
Update Time:2024-01-31

Pyridine,3-nitro-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-nitro-2-(propylthio)-
    • Pyridine, 3-nitro-2-(propylthio)- (9CI)
    • Inchi: 1S/C8H10N2O2S/c1-2-6-13-8-7(10(11)12)4-3-5-9-8/h3-5H,2,6H2,1H3
    • InChI Key: OAAOOPZXLGUNFW-UHFFFAOYSA-N
    • SMILES: C1(SCCC)=NC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 198.046
  • Monoisotopic Mass: 198.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84A^2
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